![molecular formula C12H20O B2800117 Spiro[5.6]dodecan-3-one CAS No. 130065-92-8](/img/structure/B2800117.png)
Spiro[5.6]dodecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Spiro[5.6]dodecan-3-one is a chemical compound with the CAS Number: 130065-92-8 . It has a molecular weight of 180.29 and is typically in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H20O/c13-11-5-9-12(10-6-11)7-3-1-2-4-8-12/h1-10H2 . This indicates that the compound has a spirocyclic structure, with a 3-one group attached to the spiro atom.Scientific Research Applications
Novel Scaffolds for Drug Discovery
Spiro[5.6]dodecan-3-one plays a significant role in the synthesis of novel spiro scaffolds, inspired by bioactive natural products like histrionicotoxins. These scaffolds are crucial as building blocks in drug discovery, offering a platform for the development of lead generation libraries through amide formation or reductive amination procedures. The synthesis of related spiro ring systems, like 1,9-diazaspiro[5.5]undecane and 3,7-diazaspiro[5.6]dodecane, highlights the potential of this compound derivatives in medicinal chemistry (Jenkins et al., 2009).
Zeolite Synthesis
This compound derivatives, specifically 6-azonia-spiro-[5.6]-dodecane, have been utilized as structure-directing agents (SDAs) in the hydrothermal synthesis of zeolites. These compounds demonstrated low selectivity, leading to the formation of various zeolite structures, which are important in catalysis and material science (Millini et al., 1998).
Synthesis of Organic Peroxides
This compound is integral in synthesizing benzene-fused 1,7,8-trioxa-spiro[5.6]dodecanes, representing a novel approach in the construction of seven-membered peroxy rings. This showcases the compound's utility in developing organic peroxides, which are significant in chemical synthesis and industry (Jin & Wu, 2005).
Thermochemical Properties
The study of the combustion and formation enthalpies of spiro[5.6]dodecane and related compounds is crucial for understanding their thermochemical properties. This research is relevant in fields like material science and chemical engineering, where such properties are critical (Subach & Zwolinski, 1975).
Spiroannulation in Organic Synthesis
This compound is used in stereoselective spiroannulation reactions, crucial in synthesizing compounds like aphidicolanes and stemodanes. This underlines its significance in organic synthesis, particularly in constructing complex molecular architectures (Tanaka et al., 1995).
Safety and Hazards
The safety information for Spiro[5.6]dodecan-3-one indicates that it has the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements are also provided .
Properties
IUPAC Name |
spiro[5.6]dodecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O/c13-11-5-9-12(10-6-11)7-3-1-2-4-8-12/h1-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVQVBEZGTFSTFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2(CC1)CCC(=O)CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.